Cas no 1448891-32-4 (1-(4-Bromo-6-fluoro-3-indolyl)-2,2,2-trifluoroethanone)

• Product Name: 1-(4-Bromo-6-fluoro-3-indolyl)-2,2,2-trifluoroethanone
• CAS No: 1448891-32-4
• MF: C₁₀H₄BrF₄NO
• MW: 310.042475700378
• MDL: MFCD31536672
• CID: 4605534
• Update Time: 2025-07-20

1-(4-Bromo-6-fluoro-3-indolyl)-2,2,2-trifluoroethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromo-6-fluoro-3-indolyl)-2,2,2-trifluoroethanone

• MDL： MFCD31536672
• Inchi： 1S/C10H4BrF4NO/c11-6-1-4(12)2-7-8(6)5(3-16-7)9(17)10(13,14)15/h1-3,16H
• InChI Key： RFRHQEJQCWIQSA-UHFFFAOYSA-N
• SMILES： C(=O)(C1C2=C(NC=1)C=C(F)C=C2Br)C(F)(F)F

Additional information on 1-(4-Bromo-6-fluoro-3-indolyl)-2,2,2-trifluoroethanone

Professional Introduction to Compound with CAS No. 1448891-32-4 and Product Name: 1-(4-Bromo-6-fluoro-3-indolyl)-2,2,2-trifluoroethanone

The compound with the CAS number 1448891-32-4 and the product name 1-(4-Bromo-6-fluoro-3-indolyl)-2,2,2-trifluoroethanone represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a bromo and fluoro substituent on the indole ring, as well as the trifluoromethyl group on the ketone moiety, contribute to its unique chemical properties and biological interactions.

In recent years, there has been a growing interest in indole derivatives as pharmacological agents due to their ability to modulate various biological pathways. The indole scaffold is a core structural element found in numerous bioactive compounds, including neurotransmitters and pharmaceuticals. The specific substitution pattern in 1-(4-Bromo-6-fluoro-3-indolyl)-2,2,2-trifluoroethanone enhances its potential as a lead compound for drug discovery. The bromo and fluoro atoms introduce electronic and steric effects that can influence the molecule's binding affinity and selectivity towards biological targets.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. The trifluoromethyl group on the ketone is particularly noteworthy, as it is a common pharmacophore found in many approved drugs due to its ability to improve metabolic stability and binding affinity. The presence of this group in 1-(4-Bromo-6-fluoro-3-indolyl)-2,2,2-trifluoroethanone suggests that it may serve as a valuable building block for the development of novel therapeutic agents.

Recent studies have highlighted the importance of fluorinated indole derivatives in medicinal chemistry. These compounds have shown promise in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The structural motifs present in 1-(4-Bromo-6-fluoro-3-indolyl)-2,2,2-trifluoroethanone align well with these findings, making it a candidate for further investigation in these contexts. For instance, fluorinated indoles have been reported to exhibit inhibitory activity against certain kinases and other enzymes involved in cancer progression.

The synthesis of 1-(4-Bromo-6-fluoro-3-indolyl)-2,2,2-trifluoroethanone involves multi-step organic transformations that highlight the synthetic versatility of indole chemistry. The introduction of the bromo and fluoro substituents requires careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, are often employed to achieve these transformations efficiently. The trifluoromethyl group is typically introduced via metal-halogen exchange or direct fluorination methods.

The pharmacological evaluation of 1-(4-Bromo-6-fluoro-3-indolyl)-2,2,2-trifluoroethanone has revealed several interesting properties. In vitro assays have demonstrated its ability to interact with various protein targets, including receptors and enzymes relevant to human health. These interactions suggest potential therapeutic effects across multiple disease pathways. For example, preliminary data indicate that this compound may exhibit anti-inflammatory properties by modulating cytokine production and signaling pathways.

Moreover, the structural features of 1-(4-Bromo-6-fluoro-3-indolyl)-2,2,2-trifluoroethanone make it an attractive candidate for structure-based drug design. Computational modeling techniques can be used to predict how this molecule binds to its target proteins at the atomic level. This information is crucial for optimizing its pharmacokinetic properties and improving its overall efficacy as a drug candidate. By leveraging computational tools alongside experimental data, researchers can accelerate the development process significantly.

The role of fluorine atoms in enhancing drug-like properties cannot be overstated. Fluorine substitution can improve metabolic stability by preventing oxidative degradation and can also modulate lipophilicity to enhance membrane permeability. These effects are particularly important for oral drugs where bioavailability is a critical factor. The presence of multiple fluorine atoms in 1-(4-Bromo-6-fluoro-3-indolyl)-2,2,2-trifluoroethanone suggests that it may exhibit favorable pharmacokinetic profiles when developed into a drug.

As research in this area continues to evolve, new methodologies for synthesizing complex heterocyclic compounds like 1-(4-Bromo-6-fluoro-3-indolyl)-2,2,2-trifluoroethanone will be developed. Advances in flow chemistry and continuous manufacturing processes could further streamline the production of these valuable intermediates. Additionally, innovations in biocatalysis may offer sustainable alternatives to traditional synthetic routes.

In conclusion,1-(4-Bromo-6-fluoro-3-indolyl)-2,2,2-trifluoroethanone (CAS No. 1448891-32-4) represents a promising compound with significant potential in pharmaceutical research and development. Its unique structural features make it an ideal candidate for further exploration as a lead compound or intermediate for more complex drug candidates. With ongoing advancements in synthetic chemistry and computational biology, 1-(4-Bromo-6-fluoro-3-indolyl)- 222222trifluoroethanone is poised to play a vital role in shaping future therapeutic strategies across various medical disciplines.